Cas no 658699-83-3 (Pyrimidine, 2-(4-bromophenyl)-4-(2-thienyl)-)

• Product Name: Pyrimidine, 2-(4-bromophenyl)-4-(2-thienyl)-
• CAS No: 658699-83-3
• MF: C₁₄H₉BrN₂S
• MW: 317.203660726547
• CID: 1696630
• Update Time: 2024-09-02

Pyrimidine, 2-(4-bromophenyl)-4-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-(4-bromophenyl)-4-(2-thienyl)-

• Inchi： 1S/C14H9BrN2S/c15-11-5-3-10(4-6-11)14-16-8-7-12(17-14)13-2-1-9-18-13/h1-9H
• InChI Key： RLMINUBPRRZYTF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)=NC=CC(C2SC=CC=2)=N1

Computed Properties

• Exact Mass: 315.96707

Experimental Properties

• Density: 1.495±0.06 g/cm3(Predicted)
• Boiling Point: 357.1±42.0 °C(Predicted)
• PSA: 25.78
• pka: 1.32±0.20(Predicted)